(E)-4-(Dimethylamino)-N-[2-[1-(2-methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[2-[1-(2-methoxyethyl)benzimidazol-2-yl]ethyl]-N-methylbut-2-enamide
• InChI: InChI=1S/C19H28N4O2/c1-21(2)12-7-10-19(24)22(3)13-11-18-20-16-8-5-6-9-17(16)23(18)14-15-25-4/h5-10H,11-15H2,1-4H3/b10-7+
• InChI Key: CPKXPMQOKSLQBY-JXMROGBWSA-N
• Canonical SMILES: CN(C)CC=CC(=O)N(C)CCC1=NC2=CC=CC=C2N1CCOC
• Isomeric SMILES: CN(C)C/C=C/C(=O)N(C)CCC1=NC2=CC=CC=C2N1CCOC
• Molecular Formula: C19H28N4O2
• Molecular Weight: 344.5 g/mol

Description

The compound is a benzimidazole derivative. Benzimidazoles are a class of heterocyclic aromatic organic compounds. This class of compounds is characterized by the fusion of a benzene and imidazole ring. They are widely used in medicinal chemistry and drug discovery due to their biological activity.

Molecular Structure Analysis

The compound contains a benzimidazole core, which is a bicyclic heteroarene, a type of organic compound with a ring structure containing atoms of at least two different elements. The other functional groups in the compound, such as the dimethylamino group and the methoxyethyl group, will influence its physical and chemical properties.

Chemical Reactions Analysis

Benzimidazoles are known to undergo a variety of chemical reactions, particularly due to the reactivity of the imidazole ring. They can act as ligands in coordination chemistry, and they can also undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure, including the position and nature of any substituents on the benzimidazole ring. Properties such as solubility, melting point, and reactivity could be influenced by these factors.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some benzimidazole derivatives are used as antiparasitic drugs, and they work by inhibiting the polymerization of beta-tubulin into microtubules, disrupting nutrient uptake in parasitic worms.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and properties. Some benzimidazole derivatives are used as drugs and are safe for human consumption under specific doses, while others might be toxic. Always refer to Material Safety Data Sheets (MSDS) or similar resources for specific information.

Future Directions

The future directions for research into this compound would depend on its observed properties and activities. If it shows promising biological activity, it could be further investigated as a potential therapeutic agent. Alternatively, if it has unique chemical or physical properties, it could be studied for other applications.